Cas no 2227730-85-8 ((2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol)
(2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol
- EN300-1994571
- 2227730-85-8
- (2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol
-
- Inchi: 1S/C10H10ClNOS/c1-6(13)4-7-5-8-9(14-7)2-3-10(11)12-8/h2-3,5-6,13H,4H2,1H3/t6-/m1/s1
- InChI Key: DQELNTMJFJXMLX-ZCFIWIBFSA-N
- SMILES: ClC1C=CC2=C(C=C(C[C@@H](C)O)S2)N=1
Computed Properties
- Exact Mass: 227.0171628g/mol
- Monoisotopic Mass: 227.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 61.4Ų
(2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1994571-0.05g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 0.05g |
$1927.0 | 2023-09-16 | ||
| Enamine | EN300-1994571-0.1g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 0.1g |
$2019.0 | 2023-09-16 | ||
| Enamine | EN300-1994571-0.25g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 0.25g |
$2110.0 | 2023-09-16 | ||
| Enamine | EN300-1994571-0.5g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 0.5g |
$2202.0 | 2023-09-16 | ||
| Enamine | EN300-1994571-1.0g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 1g |
$2294.0 | 2023-06-01 | ||
| Enamine | EN300-1994571-2.5g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 2.5g |
$4495.0 | 2023-09-16 | ||
| Enamine | EN300-1994571-5.0g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 5g |
$6650.0 | 2023-06-01 | ||
| Enamine | EN300-1994571-10.0g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 10g |
$9859.0 | 2023-06-01 | ||
| Enamine | EN300-1994571-1g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 1g |
$2294.0 | 2023-09-16 | ||
| Enamine | EN300-1994571-5g |
(2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol |
2227730-85-8 | 5g |
$6650.0 | 2023-09-16 |
(2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on (2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol
Compound Introduction: (2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol (CAS No. 2227730-85-8)
Introducing a highly specialized chemical entity, (2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol, identified by its unique Chemical Abstracts Service Number (CAS No. 2227730-85-8). This compound belongs to a class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical research due to their structural complexity and potential biological activity. The presence of both thieno[3,2-b]pyridine and chiral centers in its molecular framework makes it a promising candidate for further exploration in drug discovery and development.
The (2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol molecule features a fused thienopyridine ring system, which is a privileged scaffold in medicinal chemistry. This particular arrangement of nitrogen and sulfur atoms within the aromatic core contributes to its unique electronic properties and reactivity, making it an attractive building block for designing novel bioactive compounds. The 5-chlorothieno[3,2-b]pyridin moiety introduces a chlorine substituent at the 5-position of the thienopyridine ring, which can serve as a key pharmacophore for modulating biological targets. The chiral propanol group at the 1-position adds another layer of complexity, allowing for stereochemical control that is crucial for optimizing pharmacological properties.
In recent years, there has been a surge in research focused on developing small molecules with enhanced selectivity and reduced side effects. The (2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol compound aligns with this trend by incorporating structural elements that have been shown to interact selectively with biological receptors. Studies have demonstrated that thienopyridine derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The 5-chlorothieno[3,2-b]pyridin moiety is particularly noteworthy, as chlorine substituents are often employed in drug design to improve metabolic stability and binding affinity.
The stereochemistry of the (R)-configuration at the propanol group is another critical aspect of this compound. Chiral drugs are known to exhibit different pharmacological profiles depending on their absolute configuration, with one enantiomer often being more active or selective than the other. The (R)-isomer has been extensively studied in the context of central nervous system (CNS) drugs, where enantiomeric purity is paramount for achieving therapeutic efficacy while minimizing adverse effects. The propanol side chain not only contributes to the overall solubility and bioavailability of the molecule but also provides a handle for further chemical modifications.
Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. The (2R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol compound has been subjected to virtual screening using molecular docking techniques to evaluate its potential interactions with various biological targets. Preliminary results suggest that it may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings are particularly exciting given the growing interest in targeting these pathways for therapeutic intervention.
The synthesis of complex heterocyclic compounds like (R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol presents significant challenges due to the multiple functional groups and stereocenters involved. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with high precision and yield. For instance, transition metal-catalyzed cross-coupling reactions have become indispensable tools for forming carbon-carbon bonds in heterocyclic systems. Additionally, asymmetric synthesis techniques have enabled the efficient preparation of enantiomerically pure compounds like this one.
The potential applications of (R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-2-ol extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for exploring new therapeutic modalities. For example, derivatives of this compound could be designed to interact with neurotransmitter receptors or ion channels implicated in neurological disorders such as Alzheimer's disease or Parkinson's disease. The ability to fine-tune its pharmacological properties through structural modifications offers a pathway to develop next-generation therapeutics with improved efficacy and safety profiles.
In conclusion,(R)-1-{5-chlorothieno[3,2-b]pyridin}- represents a fascinating chemical entity with significant potential in pharmaceutical research. Its complex architecture combines elements that are known to contribute to biological activity with stereochemical features that are critical for drug development. As our understanding of molecular interactions continues to evolve,(R)-1-{5-chlorothieno[3]-}propan will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.
2227730-85-8 ((2R)-1-{5-chlorothieno3,2-bpyridin-2-yl}propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)